Cas no 1864062-29-2 (3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride)

• Product Name: 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride
• CAS No: 1864062-29-2
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 5704682
• PubChem ID: 72716447
• Update Time: 2025-10-28

3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methoxyphenyl)sulfanyl]pyrrolidine hydrochloride
• AKOS026746818
• F2167-0436
• 1864062-29-2
• 3-[(4-methoxyphenyl)sulfanyl]pyrrolidinehydrochloride
• EN300-241573
• 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride

• Inchi： 1S/C11H15NOS.ClH/c1-13-9-2-4-10(5-3-9)14-11-6-7-12-8-11;/h2-5,11-12H,6-8H2,1H3;1H
• InChI Key： ZPHNAOVZBWQEMP-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)OC)C1CNCC1

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride

Introduction to 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride (CAS No. 1864062-29-2)

3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1864062-29-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by a six-membered saturated ring containing one nitrogen atom, and it is functionalized with a 4-methoxyphenylsulfanyl group, which imparts unique chemical and pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug synthesis and development.

The 4-methoxyphenylsulfanyl moiety is a key pharmacophore that influences the compound's interactions with biological targets. This group is commonly found in various bioactive molecules due to its ability to modulate receptor binding and enzyme activity. In recent years, there has been growing interest in sulfanyl-containing compounds for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The pyrrolidine core is also a privileged scaffold in drug design, known for its role in enhancing binding affinity and selectivity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride as a lead compound for novel therapeutics. Studies have demonstrated its promising activity against various disease pathways, particularly in the context of central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it an attractive candidate for further investigation.

In clinical research, 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride has been investigated for its potential role in modulating synaptic plasticity and neuroinflammation. Preclinical studies suggest that this compound may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its interaction with sigma-1 receptors has been explored as a potential therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's multifaceted pharmacological profile and its potential as a multitarget-directed ligand.

The synthesis of 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride involves multi-step organic reactions, including nucleophilic substitution, cyclization, and salt formation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is critical for pharmaceutical applications where stereochemistry significantly impacts biological activity.

From a regulatory perspective, 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride must comply with Good Manufacturing Practices (GMP) to ensure consistency and safety in pharmaceutical production. Quality control measures include spectroscopic analysis (NMR, IR), chromatographic techniques (HPLC), and mass spectrometry to confirm structural integrity and purity. These stringent standards are essential for advancing the compound through clinical trials and eventual market approval.

The future of 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride lies in its integration into novel drug candidates targeting unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies are crucial for translating preclinical findings into clinical applications. As computational modeling techniques continue to evolve, virtual screening methods will further enhance the identification of derivatives with improved pharmacokinetic profiles.

In summary, 3-[(4-Methoxyphenyl)sulfanyl]pyrrolidine hydrochloride (CAS No. 1864062-29-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its investigation across multiple therapeutic areas underscores its potential as a foundation for next-generation pharmaceuticals. Continued research efforts will be essential to unlock its full therapeutic potential.